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Compound of Interest

Compound Name: 2,3,4,6-Tetrachloropyridine

Cat. No.: B080340 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

2,3,4,6-Tetrachloropyridine, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on best practices for handling chlorinated

heterocyclic compounds and should be implemented to ensure laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the primary defense against chemical exposure. The following

table summarizes the recommended PPE for handling 2,3,4,6-Tetrachloropyridine.
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Protection Type Equipment Specifications & Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Tight-sealing safety goggles

are mandatory to protect

against dust particles and

splashes.[1][2] A face shield

should be worn over goggles

when there is a risk of

significant splashing or

explosion.[1][3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves offer

good short-term protection.[1]

[3] For prolonged contact or

handling of larger quantities,

consult the manufacturer's

chemical resistance guide to

select the appropriate glove

material, such as butyl rubber

or neoprene.[1][4] Always

inspect gloves for integrity

before use and change them

immediately upon

contamination.[3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to cover as much

skin as possible.[1][3] For

tasks with a higher risk of

splashes, a chemical-resistant

apron over the lab coat is

recommended.[1]

Respiratory Protection NIOSH/MSHA or EN 149

Approved Respirator

A respirator should be used if

engineering controls like a

fume hood are not available or

if exposure limits are likely to

be exceeded.[1][2] For solid
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compounds, a particulate filter

conforming to EN 143 is

recommended.[1] In situations

with potential for uncontrolled

release or unknown exposure

levels, a positive pressure air-

supplied respirator should be

used.[5]

Foot Protection Closed-toe Shoes

Shoes that cover the entire

foot are required in the

laboratory to protect against

spills.[3]

Safe Handling Protocol
Adherence to a strict handling protocol is crucial to minimize exposure and prevent accidents.

Preparation:

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.[1]

Verify that safety equipment, including an eyewash station and safety shower, is accessible

and operational.[4][5]

Put on all required personal protective equipment as detailed in the table above.[1]

Have all necessary materials and equipment for the procedure ready to minimize movement

and potential for spills.

Handling:

Handle 2,3,4,6-Tetrachloropyridine in a well-ventilated area, ideally within a chemical fume

hood, to avoid inhalation of dust or vapors.[1][6][7]

Avoid direct contact with the skin, eyes, and clothing.[1][6] Do not breathe in dust or vapors.

[1][5]
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Use non-sparking tools and ground containers when transferring the substance to prevent

static discharge.[5]

Keep the container tightly closed when not in use.[1][6]

Post-Handling:

Decontaminate the work surface and any equipment used.

Wash hands and any exposed skin thoroughly with soap and water after handling.[3][5][6]

Contaminated clothing should be removed immediately and laundered before reuse.[5][8]

Storage and Disposal Plan
Storage:

Store the compound in a dry, cool, and well-ventilated place away from incompatible

materials such as oxidizing and strong reducing agents.[1][5][6]

Keep containers tightly closed to prevent contamination and exposure.[1][6]

Store in a locked cabinet or other secure area.[6]

Disposal: Proper disposal of 2,3,4,6-Tetrachloropyridine and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect any unused or waste 2,3,4,6-Tetrachloropyridine in a clearly

labeled, sealed, and appropriate hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical,

such as gloves, weighing paper, and pipette tips, should be considered contaminated and

disposed of in a designated hazardous waste container.[1]

Disposal Procedure:
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All waste materials must be treated as hazardous waste.

Dispose of the waste in accordance with all applicable federal, state, and local

environmental regulations at an approved facility.[4][6][8] Do not allow the chemical to

enter drains or watercourses.[5]

Chemical and Physical Properties
Property Value

Molecular Formula C₅HCl₄N

Molecular Weight 216.88 g/mol [6]

Appearance White to off-white solid/crystal[8][9]

Melting Point 88-90 °C[6]

Boiling Point 250-252 °C[6][8]

Flash Point 188 °C[6][8]

Solubility
Very soluble in ether, ethanol, petroleum ether.

[10]

Vapor Pressure 0.0208 mmHg at 25°C[11]

Density 1.662 g/cm³[11]

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling of 2,3,4,6-Tetrachloropyridine

Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 1

Handling in Fume Hood

Step 2

Secure Storage

Post-Use

Spill Response

In Case of Spill

Decontamination

Step 3

Waste Segregation
(Solid & Contaminated Materials)

Step 4

Hazardous Waste Disposal

Step 5

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2,3,4,6-Tetrachloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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